Cas no 2657-70-7 (3,4-Thiophenediol, tetrahydro-, trans-)

• Product Name: 3,4-Thiophenediol, tetrahydro-, trans-
• CAS No: 2657-70-7
• MF: C₄H₈O₂S
• MW: 120.170120239258
• CID: 1427757
• PubChem ID: 11378476
• Update Time: 2025-04-20

3,4-Thiophenediol, tetrahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenediol, tetrahydro-, trans-
• (3S,4S)-thiolane-3,4-diol
• 2657-70-7
• E9RKB8R16F
• trans-3,4-Dihydroxythiolane
• Q27277052
• trans-(+/-)-thiolanediol
• Thiolanediol, trans-(+/-)-
• SCHEMBL8420119
• UNII-E9RKB8R16F
• DTXSID20181143

• Inchi： 1S/C4H8O2S/c5-3-1-7-2-4(3)6/h3-6H,1-2H2/t3-,4-/m1/s1
• InChI Key： WONPWMKTZAPWSP-QWWZWVQMSA-N
• SMILES： S1C[C@H]([C@@H](C1)O)O

Computed Properties

• Exact Mass: 120.02454
• Monoisotopic Mass: 120.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes